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Compound of Interest

Compound Name: 1-Oxomiltirone

Cat. No.: B1241570

Essential Safety and Handling Guide for 1-
Oxomiltirone

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Oxomiltirone is readily available. The
following guidance is based on the available data for the parent compound, miltirone, and
established best practices for handling potent or uncharacterized research chemicals. It is
imperative to treat 1-Oxomiltirone as a substance of unknown toxicity and to handle it with the
utmost caution.

Immediate Safety and Logistical Information

Due to the lack of specific toxicity data for 1-Oxomiltirone, a conservative approach to
handling is essential. The parent compound, miltirone, is known to be harmful if swallowed and
very toxic to aquatic life.[1] Miltirone has also been shown to be a dual inhibitor of P-
glycoprotein and cell growth, inducing apoptosis through caspase-dependent pathways.[2] This
biological activity suggests that 1-Oxomiltirone should be handled as a potent compound.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following PPE
is mandatory when handling 1-Oxomiltirone:
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o Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]
o Skin Protection:

o Gloves: Wear chemically resistant gloves (e.qg., nitrile) at all times.[3] Inspect gloves for
any signs of degradation or puncture before use.

o Lab Coat: A fully buttoned lab coat must be worn.

o Additional Protection: For procedures with a high risk of splashing or aerosol generation,
consider double gloving and wearing a chemically resistant apron or gown.

o Respiratory Protection: All handling of 1-Oxomiltirone powder or solutions should be
conducted within a certified chemical fume hood to minimize inhalation exposure.[4]

Quantitative Data Summary

As specific data for 1-Oxomiltirone is unavailable, the table below includes information for the
parent compound, miltirone, where available, and general occupational exposure limits for
research chemicals.
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Property

Value

Chemical Formula

Miltirone: C19H2202

Molecular Weight

Miltirone: 282.39 g/mol [1]

Physical State

Solid[5]

Boiling Point

421.00 to 422.00 °C @ 760.00 mm Hg[5]

Melting Point

100 °C[5]

GHS Classification (Miltirone)

Acute toxicity, Oral (Category 4)[1] Acute
aguatic toxicity (Category 1)[1] Chronic aquatic
toxicity (Category 1)[1]

Hazard Statements (Miltirone)

H302: Harmful if swallowed.[1] H410: Very toxic

to aquatic life with long lasting effects.[1]

Occupational Exposure Limits

No specific PEL or TLV established. For novel
compounds, it is prudent to adhere to the
principles of "As Low As Reasonably
Practicable" (ALARP) for exposure. General
guidance for research chemicals suggests
maintaining exposure below the Permissible
Exposure Limits (PELSs) for any regulated

substances with similar structures or toxicities.

[6]7]

Operational Plan: Step-by-Step Handling Procedures

1. Preparation and Engineering Controls:

N

. Weighing and Reconstitution:

Always work within a certified chemical fume hood.
Ensure that a safety shower and eyewash station are readily accessible.

Prepare all necessary equipment and reagents before handling the compound.

© 2025 BenchChem. All rights reserved.

3/7 Tech Support


https://dcchemicals.com/msds/MSDS_DCD-071.html
https://pubchem.ncbi.nlm.nih.gov/compound/Miltirone
https://pubchem.ncbi.nlm.nih.gov/compound/Miltirone
https://pubchem.ncbi.nlm.nih.gov/compound/Miltirone
https://dcchemicals.com/msds/MSDS_DCD-071.html
https://dcchemicals.com/msds/MSDS_DCD-071.html
https://dcchemicals.com/msds/MSDS_DCD-071.html
https://dcchemicals.com/msds/MSDS_DCD-071.html
https://dcchemicals.com/msds/MSDS_DCD-071.html
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-7-safe-chemical-use/75-chemical
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1450
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Weigh solid 1-Oxomiltirone within the fume hood. Use a dedicated, labeled weighing
vessel.

» When reconstituting, add the solvent slowly to the solid to avoid aerosolization.
e Cap the container tightly after reconstitution.

3. Solution Handling:

o Use positive displacement pipettes or syringes for transferring solutions.

e Avoid creating aerosols.

o Clearly label all containers with the chemical name, concentration, date, and hazard
information.

4. Spill Management:

 In case of a spill, evacuate the immediate area.

« |f safe to do so, contain the spill with an appropriate absorbent material.

o Follow your institution's established spill cleanup procedures for potent compounds.

» Do not attempt to clean up a large spill without proper training and equipment.

Disposal Plan

o Waste Segregation: All waste contaminated with 1-Oxomiltirone (e.g., pipette tips, gloves,
vials) must be disposed of in a dedicated, clearly labeled hazardous waste container.

e Disposal Route: Follow all local, state, and federal regulations for the disposal of hazardous
chemical waste. Consult with your institution's Environmental Health and Safety (EHS)
department for specific guidance.

Visual Guidance: Experimental Workflow

The following diagram illustrates a safe handling workflow for potent or uncharacterized
compounds like 1-Oxomiltirone.
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Figure 1: Safe Handling Workflow for 1-Oxomiltirone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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